Cas no 155309-04-9 (1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-)
155309-04-9 structure
Product Name:1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-
CAS No:155309-04-9
MF:C26H52NO4
MW:442.695388793945
CID:180800
PubChem ID:10343326
Update Time:2025-04-19
1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-
- (2-hexadecanoyloxy-4-oxo-4-propan-2-yloxybutyl)-trimethylazanium
- 1-Butanaminium, N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-((1-oxohexadecyl)oxy)-
- P1Pi Ester
- Palmitoylcarnitine isopropyl ester
- DTXSID80935184
- 155309-04-9
- 2-(Hexadecanoyloxy)-N,N,N-trimethyl-4-oxo-4-[(propan-2-yl)oxy]butan-1-aminium
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- Inchi: 1S/C26H52NO4/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(28)31-24(22-27(4,5)6)21-26(29)30-23(2)3/h23-24H,7-22H2,1-6H3/q+1
- InChI Key: KEGFTSGFVQNRIB-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC)=O)C(CC(=O)OC(C)C)C[N+](C)(C)C
Computed Properties
- Exact Mass: 442.38963414g/mol
- Monoisotopic Mass: 442.38963414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 52.6Ų
1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
155309-04-9 (1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-) Related Products
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